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Compound of Interest

Compound Name: Monoethyl pimelate

Cat. No.: B1582420

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for
monoethyl pimelate (CAS No: 33018-91-6). The following sections detail the physical and
chemical properties, toxicological data, personal protective equipment, first aid procedures, and
emergency protocols. This document is intended to equip laboratory personnel with the
knowledge necessary to handle this chemical safely.

Chemical and Physical Properties

Monoethyl pimelate is the monoethyl ester of pimelic acid.[1] It is primarily used in organic
synthesis, particularly in the preparation of functionalized compounds for pharmaceuticals.[1]
Understanding its physical and chemical properties is the first step in safe handling.
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Property Value Reference
CAS Number 33018-91-6 [2]
Molecular Formula C9H1604 [3]
Molecular Weight 188.22 g/mol [2]

White or Colorless to Almost
Appearance white or Almost colorless [4]

powder to lump to clear liquid

Purity >98.0% (GC) or 95% [2][4]

Sealed in dry, 2-8°C or
Storage Temperature ) [2][4]
Refrigerated (0-10°C)

IUPAC Name 7-ethoxy-7-oxoheptanoic acid [2]

Ethyl Hydrogen Pimelate,
Synonyms S ] [4]
Pimelic Acid Monoethyl Ester

Toxicological Information

Specific toxicological data, such as LD50 and LC50 values for monoethyl pimelate, are not
readily available in the reviewed literature.[5] Therefore, data for the parent compound, pimelic
acid, is provided as a reference for potential hazards. It is crucial to handle monoethyl
pimelate with the assumption that it may have a similar toxicological profile.
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Metric Value Species Reference
Oral LD50 (Pimelic
) 7 g/kg Rat [6]
Acid)
Oral LD50 (Pimelic
) 4800 mg/kg Mouse [6]
Acid)
Skin Causes skin irritation N
) o Not Specified [2]
Corrosion/Irritation (H315)
Serious Eye Causes serious eye N
o o Not Specified [2]
Damage/Irritation irritation (H319)
Shall not be classified
Respiratory or Skin as a respiratory or -
o ) - Not Specified [718]
Sensitization skin sensitiser
(Pimelic Acid)
Shall not be classified
Germ Cell as germ cell N
o ] o Not Specified [718]
Mutagenicity mutagenic (Pimelic
Acid)
Shall not be classified
Carcinogenicity as carcinogenic Not Specified [718]
(Pimelic Acid)
Shall not be classified
Reproductive Toxicity as a reproductive Not Specified [71[8]
toxicant (Pimelic Acid)
Specific Target Organ )
o _ May cause respiratory .
Toxicity (Single Not Specified [718]

Exposure)

irritation (Pimelic Acid)

Hazard Identification and GHS Classification

Monoethyl pimelate is classified with the following hazards according to the Globally

Harmonized System (GHS):
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GHS Pictogram: GHSO07 (Exclamation Mark)[2]

Signal Word: Warning[2]

Hazard Statements:

o H315: Causes skin irritation[2]

o H319: Causes serious eye irritation[2]

Precautionary Statements:

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1][2]

Experimental Protocols for Hazard Assessment

The hazard classifications for skin and eye irritation are typically determined through
standardized experimental protocols. While the specific studies for monoethyl pimelate are
not publicly available, the following are examples of widely accepted methodologies.

OECD Guideline 404: Acute Dermal Irritation/Corrosion (Draize Skin Test) This test involves
applying the substance to the shaved skin of an animal (historically albino rabbits). The site is
then observed for signs of erythema (redness) and edema (swelling) at specified intervals.

OECD Guideline 405: Acute Eye Irritation/Corrosion (Draize Eye Test) In this test, the
substance is applied to one eye of an animal (typically an albino rabbit), with the other eye
serving as a control. The eyes are examined for opacity of the cornea, inflammation of the iris,
and redness and swelling of the conjunctiva.

In Vitro Alternatives Several in vitro methods are now available and preferred to reduce animal
testing. These include:

e Bovine Corneal Opacity and Permeability (BCOP) assay (OECD 437)

» Reconstructed human cornea-like epithelium (RhCE) test method (OECD 492)
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Safe Handling and Storage

Proper handling and storage procedures are essential to minimize risk.
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Safe Handling Workflow for Monoethyl Pimelate

Preparation

Conduct Risk Assessment

A

Review Safety Data Sheet

A

Select Appropriate PPE

Handling
\

Work in a Well-Ventilated Area

Y

Avoid Contact with Skin and Eyes

A

Avoid Inhalation of Dust/Vapors

A

Handle Under Inert Gas
(Moisture/Heat Sensitive)

Storage

Store in a Cool, Dry Place
(2-8°C or 0-10°C)

Keep Container Tightly Closed

Store Away from
Incompatible Materials

Disg ;)sal

Collect Waste in a
Labeled, Sealed Container

Y

Dispose of According to
Local and National Regulations
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First Aid for Monoethyl Pimelate Exposure

Exposure to
Monoethyl Pimelate

/:irst Aid for Mg«oethyl Pimilate Exposure\

Inhalation Skin Contact Eye Contact Ingestion
/ Firyﬁ for Monoethyl Pimelate Exposﬁi

Move to fresh air. Remove contaminated clothing. Rigselcalioushwity wgter (o SERE] S, Do NOT induce vomiting.

PSR, © M Remove contact lenses, if present and easy to do. " "
If breathing is difficult, give oxygen. Wash skin with plenty of soap and water. N o Rinse mouth with water.

" - . P . Continue rinsing. 5 5
Seek medical attention. Seek medical attention if irritation persists. . " N . Seek medical attention.
Seek immediate medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Monoethyl Pimelate: A Technical Guide to Safety and
Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582420#monoethyl-pimelate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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